
5-Hexyl-2,2'-bithiophene chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hexyl-2,2'-bithiophene

Cat. No.: B061625 Get Quote

5-Hexyl-2,2'-bithiophene: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and experimental protocols related to 5-Hexyl-2,2'-bithiophene. This valuable

building block is integral to the development of advanced organic electronic materials and

novel therapeutic agents.

Chemical Properties and Structure
5-Hexyl-2,2'-bithiophene is an organic compound featuring a bithiophene core functionalized

with a hexyl group. This substitution enhances its solubility in organic solvents, facilitating its

use in solution-processable applications for organic electronics.

Table 1: General Chemical Properties of 5-Hexyl-2,2'-bithiophene
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Property Value Reference

CAS Number 173448-31-2 [1][2][3]

Molecular Formula C₁₄H₁₈S₂ [1][2][3]

Molecular Weight 250.42 g/mol [1][2][3]

Appearance

Not explicitly stated, but

bithiophene is a colorless

solid.

[4]

Purity
95-97% (commercially

available)
[1][3]

Table 2: Physical Properties of 5-Hexyl-2,2'-bithiophene

Property Value Reference

Melting Point
41 °C (for the related

compound 2-hexylthiophene)
[5][6]

Boiling Point 355 °C (lit.) [3][7]

Density 1.060 g/mL at 25 °C (lit.) [3][7]

Refractive Index (n20/D) 1.5890 (lit.) [3][7]

logP (o/w) 5.8 (predicted) [8][9]

Table 3: Solubility of 5-Hexyl-2,2'-bithiophene
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Solvent Solubility Reference

Alcohol Soluble [5][6]

Acetone Partially Soluble [10]

Chloroform Partially Soluble [10]

Tetrahydrofuran (THF) Partially Soluble [10]

Toluene Partially Soluble [10]

Table 4: Optical and Electronic Properties of 5-Hexyl-2,2'-bithiophene and Related

Compounds

Property Value Notes Reference

UV-Vis Absorption

(λmax)
~250-350 nm

In cyclohexane,

attributed to π-π*

transitions of the

conjugated aromatic

segment.

[11]

Fluorescence

Emission (λem)
402-455 nm

For related N,N'-

disubstituted-

dihydrophenazine

derivatives in the solid

state.

[11]

Fluorescence

Quantum Yield (ΦF)
Not available -

Ionization Potential Not available -

Molecular Structure
The structure of 5-Hexyl-2,2'-bithiophene consists of two thiophene rings linked at the 2 and

2' positions, with a hexyl group attached to the 5-position of one of the thiophene rings.
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Prepare Reactants:
- 2-Bromo-5-hexylthiophene

- 2-(Tributylstannyl)thiophene
- Pd(PPh₃)₄ catalyst
- Anhydrous Toluene

Reaction Setup:
- Flame-dried Schlenk flask
- Inert atmosphere (Argon)

- Stirring

Reaction:
- Dissolve reactants in toluene

- Add catalyst
- Heat to 90-110°C for 12-24h

Work-up:
- Cool to room temperature

- Filter through Celite
- Evaporate solvent

Purification:
- Column chromatography (Silica gel)

- Elute with Hexane/Ethyl Acetate gradient

Characterization:
- ¹H NMR, ¹³C NMR
- Mass Spectrometry

5-Hexyl-2,2'-bithiophene

 

Crude Product

Column Chromatography
(Silica Gel, Hexane/EtOAc)

Collect & Analyze Fractions (TLC)

Combine Pure Fractions

Solvent Evaporation

Recrystallization (Optional)
(e.g., from Ethanol)

Pure 5-Hexyl-2,2'-bithiophene

Characterization:
- NMR (¹H, ¹³C)

- Mass Spectrometry
- UV-Vis & Fluorescence Spectroscopy
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Drug Development Workflow

Synthesis of
5-Hexyl-2,2'-bithiophene

Derivatives

Purification & 
Characterization

In Vitro Screening
(e.g., Enzyme Assays, Cell-based Assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Preclinical Studies
(In Vivo Models)

Clinical Trials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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